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Compound of Interest

Compound Name: Deoxy Fesoterodine

CAS No.: 895137-81-2

Cat. No.: B601958

Get Quote

Executive Summary: The "Safety by Design"
Deviation
Deoxy Fesoterodine (often identified as Fesoterodine Impurity A or Tolterodine Isobutyrate)

represents a critical quality attribute in the manufacturing of Fesoterodine Fumarate. While

Fesoterodine was engineered as a "Safety by Design" prodrug to bypass CYP2D6 metabolic

variability, the presence of Deoxy Fesoterodine re-introduces this specific liability.

This guide provides a comparative toxicological assessment of Deoxy Fesoterodine against

the parent API. The central thesis of this profile is that Deoxy Fesoterodine functions as a

prodrug for Tolterodine, thereby mimicking the pharmacological and toxicological profile of

Tolterodine rather than the predictable profile of Fesoterodine's active metabolite (5-HMT).

Structural & Chemical Identity
To understand the toxicity profile, one must first establish the structural divergence.

Fesoterodine is the isobutyrate ester of 5-hydroxymethyl tolterodine (5-HMT). Deoxy
Fesoterodine lacks the benzylic hydroxyl group, making it the isobutyrate ester of Tolterodine.
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Table 1: Physicochemical Comparison
Feature

Fesoterodine Fumarate
(Parent)

Deoxy Fesoterodine
(Impurity)

Chemical Name

2-[(1R)-3-(di(propan-2-

yl)amino)-1-phenylpropyl]-4-

(hydroxymethyl)phenyl 2-

methylpropanoate

2-[(1R)-3-(di(propan-2-

yl)amino)-1-phenylpropyl]-4-

methylphenyl 2-

methylpropanoate

Active Metabolite 5-HMT (via esterases) Tolterodine (via esterases)

Metabolic Pathway
CYP-Independent (Ester

hydrolysis)

CYP2D6 Dependent (Post-

hydrolysis)

Lipophilicity (LogP) ~5.1 (Prodrug)
~6.2 (Estimated - Higher

Lipophilicity)

Molecular Weight 527.66 (Fumarate salt) ~395.58 (Free base)

Primary Risk Anticholinergic (M3) Pharmacokinetic Variability

Toxicological Mechanisms: The Metabolic
Divergence
The toxicity of Deoxy Fesoterodine is not defined by unique off-target binding, but by its

metabolic fate.

The CYP2D6 Liability
Fesoterodine is preferred over Tolterodine because it rapidly hydrolyzes to 5-HMT, bypassing

the CYP2D6 pathway that renders Tolterodine pharmacokinetics highly variable between "Poor

Metabolizers" (PM) and "Extensive Metabolizers" (EM).

Mechanism: Deoxy Fesoterodine hydrolyzes to Tolterodine.

Consequence: If present in high quantities, Deoxy Fesoterodine exposes the patient to

Tolterodine. In CYP2D6 PMs, this leads to accumulation of Tolterodine, increasing the risk of

QTc prolongation and severe anticholinergic side effects (dry mouth, urinary retention).
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Visualizing the Pathway (Graphviz)
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Figure 1: Metabolic Divergence. Note how Deoxy Fesoterodine funnels into the CYP2D6-

dependent Tolterodine pathway, bypassing the safety advantage of the parent drug.

Comparative Safety Profile (In Vitro & In Silico)
Genotoxicity (ICH M7 Assessment)
Based on the structural activity relationship (SAR) of the parent class (Tolterodine), Deoxy
Fesoterodine does not present a structural alert for mutagenicity.

Ames Test Prediction: Negative (Class 5).

Rationale: The benzylic carbon modification (Methyl vs. Hydroxymethyl) does not introduce

DNA-reactive electrophiles. Tolterodine itself has been extensively tested and found non-

genotoxic.

Cardiotoxicity (hERG Inhibition)
Antimuscarinics carry a known risk of QT prolongation.

Fesoterodine/5-HMT: Low risk of QT prolongation at therapeutic doses.

Deoxy Fesoterodine (via Tolterodine): Tolterodine inhibits hERG K+ channels (IC50 ~1.7

µM). Accumulation of Tolterodine (due to the impurity in CYP2D6 PMs) elevates this risk.
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Table 2: Comparative Pharmacological Affinity

Receptor / Channel
5-HMT (Parent
Metabolite)

Tolterodine
(Impurity
Metabolite)

Risk Implication

Muscarinic M3

(Bladder)

High Affinity (Ki ~ 3

nM)

High Affinity (Ki ~ 3

nM)
Similar Efficacy

Muscarinic M1 (Brain) Moderate Affinity Moderate Affinity
Cognitive impairment

risk is similar.

Muscarinic M5

(Salivary)
High Affinity High Affinity

Dry mouth

(Xerostomia).

hERG Channel

(Heart)

IC50 > 10 µM (Low

Risk)

IC50 ~ 1.7 µM

(Moderate Risk)

Impurity increases

cardiac risk.

Experimental Protocols for Qualification
To qualify Deoxy Fesoterodine in a drug substance, the following protocols establish its safety

margins relative to the parent.

Protocol A: Comparative Metabolic Stability
(Microsomal)
Objective: To demonstrate the CYP2D6 dependency of the impurity compared to the parent.

System: Human Liver Microsomes (HLM) pooled from mixed genotyped donors.

Test Compounds: Fesoterodine (1 µM), Deoxy Fesoterodine (1 µM).

Controls:

Positive: Dextromethorphan (CYP2D6 probe).

Inhibitor: Quinidine (Specific CYP2D6 inhibitor).

Procedure:
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Incubate compounds in HLM with NADPH regenerating system at 37°C.

Aliquot sampling at t=0, 5, 15, 30, 60 min.

Quench with ice-cold Acetonitrile (ACN).

Analysis: LC-MS/MS monitoring disappearance of parent and appearance of metabolites (5-

HMT vs Tolterodine).

Acceptance Criteria:

Fesoterodine should show rapid conversion to 5-HMT regardless of Quinidine presence

(Esterase driven).

Deoxy Fesoterodine should convert to Tolterodine; subsequent clearance of Tolterodine

should be significantly inhibited by Quinidine.

Protocol B: hERG Patch Clamp Assay (GLP-Compliant)
Objective: To quantify the QT prolongation risk of the impurity.

Cell Line: HEK293 cells stably expressing hERG (Kv11.1).

Method: Whole-cell patch clamp.

Solutions:

Extracellular: Standard Tyrode’s solution.

Intracellular: K-aspartate based pipette solution.

Voltage Protocol: Depolarize from -80 mV to +20 mV (2s), repolarize to -50 mV (2s) to elicit

tail current.

Dosing: Vehicle, Deoxy Fesoterodine (0.1, 1, 10, 30 µM), Positive Control (E-4031).

Data Analysis: Calculate IC50 based on tail current inhibition.

Threshold: If IC50 < 10 µM, the impurity is considered to have high cardiotoxic potential.
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Visualizing the Qualification Workflow
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Figure 2: Impurity Qualification Logic (ICH Q3A/M7). Deoxy Fesoterodine typically follows the

"No Alert" path to General Toxicity testing.
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Conclusion
Deoxy Fesoterodine is not merely a structural impurity; it is a pharmacokinetic liability. By

metabolizing into Tolterodine, it circumvents the primary clinical advantage of Fesoterodine

(CYP-independent metabolism).

Key Takeaways for Development:

Strict Control: Due to the hERG liability of Tolterodine, Deoxy Fesoterodine levels should be

minimized, particularly for high-dose (8 mg) Fesoterodine formulations.

Genotoxicity: Low concern (Class 5).

General Toxicity: The primary risk is cardiac safety in CYP2D6 poor metabolizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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